Cas no 2034442-17-4 (2-oxo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-chromene-3-carboxamide
• CAS No: 2034442-17-4
• MF: C₂₀H₁₄N₂O₃S
• MW: 362.401763439178
• CID: 5354012
• Update Time: 2025-10-29

2-oxo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)-2H-chromene-3-carboxamide
• 2-oxo-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]chromene-3-carboxamide
• 2-oxo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-chromene-3-carboxamide

• Inchi： 1S/C20H14N2O3S/c23-19(16-9-14-4-1-2-5-17(14)25-20(16)24)22-11-13-8-15(12-21-10-13)18-6-3-7-26-18/h1-10,12H,11H2,(H,22,23)
• InChI Key： LCVSSDCVLNFOPP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=CC(=C1)CNC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 579
• XLogP3: 3.7
• Topological Polar Surface Area: 96.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-oxo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-chromene-3-carboxamide

Professional Introduction to Compound with CAS No. 2034442-17-4 and Product Name: 2-oxo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-chromene-3-carboxamide

The compound with the CAS number 2034442-17-4 and the product name 2-oxo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-2H-chromene-3-carboxamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple functional groups, including a chromene core, a pyridine moiety, and a thiophene ring, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory effects on various enzymatic targets associated with inflammatory and metabolic diseases. The 2H-chromene scaffold, in particular, has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. The presence of a 5-(thiophen-2-yl)pyridin-3-yl substituent in the molecular structure of this compound suggests potential interactions with specific biological targets, such as kinases and transcription factors, which are critical in regulating cellular processes.

The carboxamide functional group at the 3-position of the chromene ring further enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological investigation. This modification also allows for potential derivatization and optimization to improve pharmacokinetic profiles and target specificity. Current research in this area has highlighted the importance of such structural features in modulating enzyme activity and receptor binding affinity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurodegenerative disorders. Studies have demonstrated that chromene derivatives can cross the blood-brain barrier and exert protective effects on neuronal cells. The pyridine-thiophene conjugate in this molecule may play a crucial role in enhancing neuroprotective activity by interacting with specific receptors or enzymes involved in neuroinflammation and oxidative stress. Recent preclinical studies have shown promising results in models of Alzheimer's disease and Parkinson's disease, where these types of compounds have exhibited significant reductions in pathological markers.

The development of targeted therapies for metabolic disorders such as diabetes has also benefited from the exploration of heterocyclic compounds like this one. The chromene core is known to influence glucose metabolism by modulating key enzymes involved in glycolysis and gluconeogenesis. Additionally, the thiophen-2-yl moiety may contribute to improved insulin sensitivity by interacting with receptors or signaling pathways that regulate glucose uptake and utilization. Emerging evidence suggests that such compounds could be particularly effective in combination therapies aimed at addressing both hyperglycemia and associated complications.

In terms of mechanism of action, the N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}- group is believed to be responsible for much of the compound's biological activity. This substituent can engage in hydrogen bonding or hydrophobic interactions with protein targets, thereby modulating their function. For instance, it may inhibit kinases that are overactive in certain cancer cell lines or interfere with transcription factors that drive inflammatory responses. The versatility of this structural motif allows for fine-tuning of binding affinity through subtle modifications, which is a key consideration in drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. The use of modern spectroscopic methods (e.g., NMR, mass spectrometry) aids in confirming the structural integrity of the final product before proceeding with biological testing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how this compound interacts with its biological targets at an atomic level. Techniques such as docking simulations allow researchers to predict binding modes and identify key residues involved in ligand-receptor interactions. These insights are invaluable for optimizing lead structures during drug discovery pipelines.

The pharmacokinetic properties of this compound are another area of active investigation. In vitro assays have provided preliminary data on its absorption, distribution, metabolism, excretion (ADME), which are critical parameters for evaluating drug candidates. The presence of polar functional groups like the carboxamide moiety suggests good solubility in aqueous media but may also influence metabolic stability. Further studies are needed to assess how these properties affect overall bioavailability following oral administration.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) approaches for rapidly testing large libraries of compounds against various disease-related targets. This methodology has accelerated the identification of promising candidates like this one for further development. By integrating HTS data with computational modeling and experimental validation， researchers can streamline their efforts toward discovering novel therapeutics.

The regulatory landscape surrounding new drug development continues to evolve， providing both opportunities and challenges for pharmaceutical companies。 Compliance with Good Manufacturing Practices (GMP) ensures that compounds like this one meet stringent quality standards before entering clinical trials。 Additionally， regulatory agencies increasingly require comprehensive toxicological assessments to evaluate potential risks associated with long-term use。

In conclusion，the compound identified by CAS no. 2034442-17-4 represents an exciting prospect for therapeutic intervention across multiple disease areas。 Its unique structural features， including a chromene core、a pyridine-thiophene conjugate，and an amide functional group， endow it with diverse biological activities。 Ongoing research efforts aimed at elucidating its mechanism(s)of action、optimizing its pharmacokinetic profile，and translating preclinical findings into clinical applications will be crucial steps toward realizing its full potential as a novel therapeutic agent。